Cas no 1361859-15-5 (2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl)

• Product Name: 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl
• CAS No: 1361859-15-5
• MF: C₁₃H₆Cl₂F₃NO₂
• MW: 336.093451976776
• CID: 4996321
• Update Time: 2025-08-04

2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3NO2/c14-10-2-1-3-11(15)12(10)8-6-7(19(20)21)4-5-9(8)13(16,17)18/h1-6H
• InChI Key： VLKOPRPARONIHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl

Professional Introduction to Compound with CAS No. 1361859-15-5 and Product Name: 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl

2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl, identified by the CAS number 1361859-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative, characterized by its chloro, nitro, and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound not only contributes to its reactivity but also influences its potential applications in drug discovery and industrial processes.

The biphenyl core is a well-known scaffold in medicinal chemistry, frequently employed due to its stability and ability to engage in multiple interactions with biological targets. In the case of 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl, the presence of electron-withdrawing groups such as the nitro and chloro substituents enhances its electrophilicity, making it a suitable precursor for further functionalization. The trifluoromethyl group, on the other hand, introduces lipophilicity and metabolic stability, which are critical factors in designing drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that derivatives of biphenyl with similar substituent patterns may exhibit potent activity against enzymes and receptors involved in inflammatory pathways. For instance, 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl has been investigated for its potential as a scaffold in the development of novel anti-inflammatory agents. The nitro group can be further reduced to an amine, opening up possibilities for the synthesis of bioisosteres that may enhance drug efficacy while minimizing side effects.

The trifluoromethyl group is particularly noteworthy for its ability to modulate both the physical properties and biological activity of molecules. In 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl, this group likely contributes to improved solubility in lipophilic environments, which is essential for crossing biological membranes. This characteristic has made such biphenyl derivatives attractive candidates for topical applications and oral formulations. Additionally, the electron-withdrawing nature of both the nitro and chloro groups can influence the electronic distribution across the molecule, affecting its reactivity in catalytic processes.

In industrial applications, 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl serves as a versatile building block for synthesizing more complex molecules. Its structural features allow for diverse chemical transformations, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), and metal-catalyzed functionalizations. These reactions are pivotal in constructing heterocyclic compounds that are prevalent in modern pharmaceuticals. The compound's stability under various reaction conditions also makes it a preferred choice for large-scale synthesis.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors targeting enzymes such as kinases and proteases that play crucial roles in disease pathways. 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl has been explored as a potential lead compound due to its ability to mimic natural substrates while introducing modifications that enhance binding affinity. For example, modifications at the positions of chloro and nitro groups have been shown to improve selectivity over off-target enzymes. Such fine-tuning is essential for reducing toxicity and improving therapeutic outcomes.

Recent research has also highlighted the role of fluorinated aromatic compounds in enhancing drug bioavailability. The presence of fluorine atoms can significantly alter metabolic pathways by increasing resistance to degradation by cytochrome P450 enzymes. This property has been leveraged in designing 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl derivatives with prolonged half-lives and improved pharmacokinetic profiles. Such advancements underscore the importance of fluorine chemistry in modern drug design.

The synthesis of 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Key steps include halogenation at specific positions followed by nitration or trifluoromethylation depending on desired regioselectivity. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste generation and hazardous byproducts. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

Applications beyond pharmaceuticals include the use of 2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl as a precursor in materials science. For instance, its derivatives have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to form stable radicals upon photoexcitation. The electron-withdrawing groups enhance charge transport properties, making them suitable for optoelectronic applications where efficiency and stability are paramount.

In conclusion,2,6-Dichloro-5'-nitro-2'-trifluoromethyl-biphenyl (CAS No. 1361859-15-5) is a multifaceted compound with significant potential across multiple domains including drug discovery and advanced materials engineering. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable asset for researchers seeking innovative solutions to complex challenges.